Cas no 71323-94-9 ((3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide)
71323-94-9 structure
Product Name:(3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide
CAS No:71323-94-9
MF:C11H18BrNO
MW:260.170722484589
CID:1751596
PubChem ID:51298
Update Time:2025-04-21
(3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide Chemical and Physical Properties
Names and Identifiers
-
- (3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide
- (3-methoxyphenyl)methyl-trimethylazanium,bromide
- CHEMBL300176
- (m-Methoxybenzyl)trimethylammonium bromide
- WV 719
- DTXSID90991655
- WV 719 [German]
- AMMONIUM, (m-METHOXYBENZYL)TRIMETHYL-, BROMIDE
- 71323-94-9
- N-(m-Methoxybenzyl)-N,N,N-trimethylammonium bromide
-
- Inchi: 1S/C11H18NO.BrH/c1-12(2,3)9-10-6-5-7-11(8-10)13-4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
- InChI Key: CIRWEZJXZRWTHE-UHFFFAOYSA-M
- SMILES: [Br-].O(C)C1=CC=CC(=C1)C[N+](C)(C)C
Computed Properties
- Exact Mass: 240.9163
- Monoisotopic Mass: 259.057177
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 9.23
(3-methoxyphenyl)-N,N,N-trimethylmethanaminium bromide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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